Cas no 2096337-92-5 (dihydrochloride)

• Product Name: dihydrochloride
• CAS No: 2096337-92-5
• MF: C₁₈H₂₉BCl₂N₂O₂
• MW: 387.152063131332
• MDL: MFCD23381446
• CID: 5173999
• Update Time: 2026-03-04

dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[[4-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-4-methylpiperazine
• dihydrochloride

• MDL： MFCD23381446
• Inchi： 1S/C18H28BClN2O2.ClH/c1-17(2)18(3,4)24-19(23-17)16-12-15(20)7-6-14(16)13-22-10-8-21(5)9-11-22;/h6-7,12H,8-11,13H2,1-5H3;1H
• InChI Key： SDTSLRRVCCUORR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)C1C=CC(Cl)=CC=1B1OC(C)(C)C(C)(C)O1.Cl

Additional information on dihydrochloride

Introduction to CAS No 2096337-92-5 and Its Dihydrochloride Form

The compound identified by the chemical abstracts service number CAS No 2096337-92-5 is a significant molecule in the realm of pharmaceutical chemistry. This compound, particularly in its dihydrochloride salt form, has garnered attention due to its unique structural properties and potential therapeutic applications. The dihydrochloride form is a common salt used in pharmaceuticals to enhance solubility and stability, making it a preferred choice for drug formulation.

Recent advancements in medicinal chemistry have highlighted the importance of this compound. Researchers have been exploring its pharmacological profile, particularly its interaction with biological targets. Studies indicate that the dihydrochloride salt exhibits promising activity in modulating certain enzymatic pathways, which could be beneficial in treating a variety of conditions. The compound's ability to interact with biological systems at a molecular level makes it a valuable candidate for further investigation.

The structural integrity of CAS No 2096337-92-5 in its dihydrochloride form is another area of interest. The dihydrochloride salt provides enhanced crystallinity and stability, which are crucial factors in drug development. These properties ensure that the compound remains effective over time, even under varying storage conditions. This stability is particularly important for long-term clinical trials and commercial drug products.

In the context of drug discovery, the synthesis of CAS No 2096337-92-5 and its derivatives has been optimized to achieve high yields and purity. Modern synthetic techniques have enabled researchers to produce this compound with minimal impurities, ensuring that its pharmacological effects are not compromised. The efficiency of these synthetic routes is a testament to the progress made in pharmaceutical manufacturing.

One of the most exciting aspects of this compound is its potential in treating neurological disorders. Preliminary studies have shown that the dihydrochloride form can interact with specific receptors in the brain, potentially offering therapeutic benefits for conditions such as epilepsy and Alzheimer's disease. These findings are particularly encouraging, as they open up new avenues for treating complex neurological conditions that are currently challenging to manage.

The role of CAS No 2096337-92-5 in cancer research is also noteworthy. Researchers have discovered that this compound can inhibit the growth of certain cancer cells by targeting specific molecular pathways. This mechanism of action makes it a promising candidate for developing new anticancer therapies. The ability to selectively target cancer cells without affecting healthy tissue is a significant advantage in oncology treatment.

Another area where this compound shows promise is in anti-inflammatory applications. Chronic inflammation is a underlying factor in many diseases, including autoimmune disorders and cardiovascular conditions. Studies have demonstrated that the dihydrochloride form can modulate inflammatory responses by interacting with key signaling pathways. This could lead to the development of novel anti-inflammatory drugs that offer more effective and targeted treatment options.

The environmental impact of synthesizing and using CAS No 2096337-92-5 and its derivatives is also an important consideration. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during production. These efforts align with global initiatives to promote sustainable pharmaceutical practices, ensuring that drug development is both effective and environmentally responsible.

Future directions for research on CAS No 2096337-92-5 include exploring its potential in combination therapies. By pairing this compound with other drugs, researchers hope to achieve synergistic effects that could enhance treatment outcomes. This approach is particularly relevant for complex diseases that require multifaceted treatment strategies.

The regulatory landscape for drugs containing CAS No 2096337-92-5 is another critical aspect that needs careful consideration. Compliance with international regulatory standards ensures that these drugs are safe and effective for patients worldwide. Regulatory bodies require extensive testing and documentation before approving new drugs, ensuring that they meet stringent quality and safety criteria.

In conclusion, the compound identified as CAS No 2096337-92-5, especially in its dihydrochloride form, represents a significant advancement in pharmaceutical chemistry. Its unique properties and potential therapeutic applications make it a valuable asset in drug development. As research continues to uncover new uses for this compound, it holds great promise for improving human health and well-being.